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Compound of Interest

Compound Name: Blasticidine S hydrochloride

Cat. No.: B8081906

Blasticidin S Hydrochloride: A Technical Guide
for Researchers

Blasticidin S hydrochloride is a potent nucleoside antibiotic isolated from Streptomyces
griseochromogenes.[1][2] It is a valuable tool in molecular biology and drug development,
primarily utilized as a selection agent for cells genetically modified to express the blasticidin S
resistance genes, bsr or BSD.[1][2] This guide provides an in-depth overview of its chemical
properties, structure, mechanism of action, and relevant experimental protocols for its
application in scientific research.

Chemical Properties and Structure

Blasticidin S hydrochloride is a white, solid powder.[1] It is a nucleoside antibiotic belonging to
the aminoacylnucleoside class.[3] The hydrochloride salt of blasticidin S is the form routinely
available to researchers.[4]

Table 1: Physicochemical Properties of Blasticidin S Hydrochloride
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Property Value References

CAS Number 3513-03-9 [415]

Molecular Formula C17H26NsOs + HCI [1][6]

Molecular Weight 458.9 g/mol [11[7]

Appearance White powder/Colorless (]
crystals

Melting Point 235236 0(_:.(With [9]
decomposition)

Purity >95% (HPLC) [4]

Table 2: Solubility of Blasticidin S Hydrochloride

Solvent Solubility References

Water Soluble (e.g., 10 mg/mL) [1][41[6]

Acetic Acid Soluble [1]

Ethanol Insoluble [7]

DMSO Insoluble [7]

Table 3: Stability and Storage of Blasticidin S Hydrochloride
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Condition Stability References

Stable for up to 9 months
Solid when stored at -20°C. Shipped  [1][10]

at room temperature.

Stable for 1-2 weeks at 4°C
and 6-8 weeks at -20°C. Avoid [1][11]

freeze-thaw cycles.

Aqueous Stock Solution (5-10
mg/mL)

i . L Stable for up to 2 weeks at
Medium Containing Blasticidin 4°C [1][11]

Stable in solutions with a pH of
5-7. Unstable at a pH less than
4 and in alkaline conditions.
pH . [11[]
The pH of aqueous solutions
should not exceed 7.0 to

prevent inactivation.

Mechanism of Action

Blasticidin S hydrochloride is a potent inhibitor of protein synthesis in both prokaryotic and
eukaryotic cells.[1][2][12] Its primary mechanism of action involves binding to the P-site of the
large ribosomal subunit.[13][14] This binding interferes with the peptidyl transfer reaction, a
critical step in polypeptide chain elongation, and inhibits the termination of translation.[7][15]
[16] By disrupting peptide bond formation, Blasticidin S effectively halts the synthesis of new
proteins, leading to cell death.[2][13]

Resistance to Blasticidin S is conferred by the expression of blasticidin S deaminase genes,
such as bsr (from Bacillus cereus) or BSD (from Aspergillus terreus).[1][16] These enzymes
catalyze the deamination of the cytosine ring in Blasticidin S, converting it into a non-toxic
deaminohydroxy derivative.[1][16]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
http://www.ulab360.com/files/prod/manuals/201511/23/11896002.pdf
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0001536_R210pps_BlasticidinS_HCl_PI.pdf
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0001536_R210pps_BlasticidinS_HCl_PI.pdf
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://pubchem.ncbi.nlm.nih.gov/compound/Blasticidin-S
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://agscientific.com/blog/blasticidin-s-hcl-faqs.html
https://www.thermofisher.com/sg/en/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://www.apexbt.com/blasticidin-s-hcl.html
https://agscientific.com/products/antibiotics/antibiotics-b/blasticidin-s-hcl-25-mg.html
https://www.selleckchem.com/products/blasticidin-s-hydrochloride-nucleoside-antibiotic.html
https://www.thermofisher.com/store/v3/products/faqs/A1113902
https://en.wikipedia.org/wiki/Blasticidin_S
https://agscientific.com/blog/blasticidin-s-hcl-faqs.html
https://www.apexbt.com/blasticidin-s-hcl.html
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://en.wikipedia.org/wiki/Blasticidin_S
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://en.wikipedia.org/wiki/Blasticidin_S
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell

bsr or BSD gene

Blasticidin S
Deaminase

I
1
IDeaminates

Blasticidin S
Hydrochloride

Cpnverted to

Inactive

Binds to P-sit Blasticidin

m

1
I
:Cannot bind
i

Ribosome
(Large Subunit)

I
I
:Inhibits

I
L]
Protein Synthesis )

eads to

Click to download full resolution via product page

Caption: Mechanism of action of Blasticidin S and the resistance mechanism.
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Experimental Protocols

A critical step in utilizing Blasticidin S hydrochloride for cell selection is determining the optimal
concentration, which can vary depending on the cell line.[17] This is achieved by performing a
kill curve experiment.

Protocol: Determining Optimal Blasticidin S
Concentration (Kill Curve)

This protocol is a general guideline and should be optimized for specific cell lines and
experimental conditions.

Materials:

Parental (non-resistant) cell line

Complete cell culture medium

Blasticidin S hydrochloride stock solution (e.g., 10 mg/mL in sterile water)[17]

Sterile 24-well or 96-well tissue culture plates

Sterile phosphate-buffered saline (PBS)
Procedure:

o Cell Seeding: Plate the parental cells at a density of approximately 25% confluence in a 24-
well or 96-well plate.[1][18] Allow the cells to adhere overnight.

o Preparation of Selective Media: Prepare a series of dilutions of Blasticidin S hydrochloride in
the complete culture medium. A typical starting range for mammalian cells is 0, 2, 4, 6, 8,
and 10 pg/mL.[1]

o Treatment: The next day, replace the culture medium with the prepared selective media
containing varying concentrations of Blasticidin S.

 Incubation and Observation: Replenish the selective media every 3-4 days and monitor the
percentage of surviving cells.[1][18]
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« Determination of Optimal Concentration: The optimal concentration is the lowest
concentration of Blasticidin S that results in complete cell death within 10-14 days.[1][18]

Plate parental cells
(~25% confluence)

Allow cells to adhere
(overnight)

'

Prepare media with varying
Blasticidin S concentrations
(e.g., 0-10 pg/mL)

'

Replace culture medium
with selective media

Incubate and replenish
selective media every 3-4 days

Monitor cell viability

Determine lowest concentration
for 100% cell death
in 10-14 days
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Caption: Experimental workflow for a kill curve analysis.

Recommended Concentrations for Selection

The following table provides general concentration ranges for the selection of resistant cells.
However, it is crucial to perform a kill curve for each specific cell line and experimental setup.

Table 4. Recommended Blasticidin S Hydrochloride Concentrations for Selection

. Recommended
Organism/Cell Type . References
Concentration Range

2-10 pg/mL (varies with cell

Mammalian Cells ) [1][13]
line)

CHO (Chinese Hamster Ovary)  5-10 pg/mL [2]

HEK 293 (Human Embryonic

) 5-15 pug/mL [2]
Kidney)
] 50-100 pg/mL (in low salt LB

E. coli ) [1][10]
medium)

Yeast 25-300 pg/mL [1][10]

Note on E. coli Selection: For the selection of Blasticidin-resistant E. coli, it is essential to use a
low salt LB medium (NaCl concentration should not exceed 5 g/L).[1][10] Higher salt
concentrations can inhibit the activity of Blasticidin S.[10][11]

Applications in Research

Blasticidin S hydrochloride is a versatile tool with several applications in molecular biology and
drug development:

» Selection of Transfected/Transduced Cells: Its most common application is for the selection
and maintenance of mammalian, yeast, and bacterial cells that have been successfully
engineered to express blasticidin resistance genes.[2][19]
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» Antifungal, Antiviral, and Antitumor Studies: Due to its potent inhibitory effect on protein
synthesis, Blasticidin S has been investigated for its potential as an antifungal, antiviral, and
antitumor agent.[2][4]

o Genome Editing: It plays a role in genome editing workflows, such as those utilizing the
CRISPR/Cas9 system, for the selection of successfully edited cells.[2][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Blasticidin S HCI | Thermo Fisher Scientific - TW [thermofisher.com]
. agscientific.com [agscientific.com]

. thomassci.com [thomassci.com]

. bioaustralis.com [bioaustralis.com]

. scbt.com [scbt.com]

. caymanchem.com [caymanchem.com]

. selleckchem.com [selleckchem.com]

. BLASTICIDIN S HYDROCHLORIDE | 3513-03-9 [chemicalbook.com]

°
© 0] ~ » &) EaN w N -

. Blasticidin S | C17H26N80O5 | CID 170012 - PubChem [pubchem.ncbi.nlm.nih.gov]

.
[ERN
o

. ulab360.com [ulab360.com]

°
=
=

. assets.fishersci.com [assets.fishersci.com]

°
[ERN
N

. Blasticidin S HCI | Thermo Fisher Scientific - SG [thermofisher.com]

.
[ERN
w

. apexbt.com [apexbt.com]

[ ]
=
N

. agscientific.com [agscientific.com]

.
[ERN
a1

. Blasticidin S HCI (10 mg/mL), 20 mL - FAQs [thermofisher.com]

.
[ERN
[o2]

. Blasticidin S - Wikipedia [en.wikipedia.org]

]
[ERN
\l

. abo.com.pl [abo.com.pl]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://agscientific.com/blog/blasticidin-s-hcl-faqs.html
https://www.bioaustralis.com/product/blasticidin-s-hydrochloride/
https://agscientific.com/blog/blasticidin-s-hcl-faqs.html
https://agscientific.com/products/antibiotics/antibiotics-b/blasticidin-s-hcl-25-mg.html
https://www.benchchem.com/product/b8081906?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/tw/zt/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://agscientific.com/blog/blasticidin-s-hcl-faqs.html
https://www.thomassci.com/p/blasticidine-s-hydrochloride-980-hplc
https://www.bioaustralis.com/product/blasticidin-s-hydrochloride/
https://www.scbt.com/p/blasticidin-s-hydrochloride-3513-03-9
https://www.caymanchem.com/product/14499/blasticidin-s-hydrochloride
https://www.selleckchem.com/products/blasticidin-s-hydrochloride-nucleoside-antibiotic.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8383972.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Blasticidin-S
http://www.ulab360.com/files/prod/manuals/201511/23/11896002.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0001536_R210pps_BlasticidinS_HCl_PI.pdf
https://www.thermofisher.com/sg/en/home/references/protocols/cloning/transformation-protocol/blasticidin-s-hcl.html
https://www.apexbt.com/blasticidin-s-hcl.html
https://agscientific.com/products/antibiotics/antibiotics-b/blasticidin-s-hcl-25-mg.html
https://www.thermofisher.com/store/v3/products/faqs/A1113902
https://en.wikipedia.org/wiki/Blasticidin_S
https://abo.com.pl/pl/p/file/932754a36999802ff30966dca9a757d9/Blasticidin-Protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 18. toku-e.com [toku-e.com]
e 19. mpbio.com [mpbio.com]
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[https://www.benchchem.com/product/b8081906#chemical-properties-and-structure-of-
blasticidine-s-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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